Cas no 1805228-87-8 (Methyl 4-(bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate)
Methyl 4-(bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate
-
- Inchi: 1S/C11H9BrF5NO3/c1-20-8(19)3-6-9(10(13)14)5(4-12)2-7(18-6)21-11(15,16)17/h2,10H,3-4H2,1H3
- InChI Key: LMZHALVMVVEYAM-UHFFFAOYSA-N
- SMILES: BrCC1C=C(N=C(CC(=O)OC)C=1C(F)F)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 355
- XLogP3: 3.4
- Topological Polar Surface Area: 48.4
Methyl 4-(bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029081211-1g |
Methyl 4-(bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate |
1805228-87-8 | 97% | 1g |
$1,549.60 | 2022-04-01 |
Methyl 4-(bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on Methyl 4-(bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate
Research Brief on Methyl 4-(bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate (CAS: 1805228-87-8)
This research brief provides an in-depth analysis of the latest advancements and applications of Methyl 4-(bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate (CAS: 1805228-87-8), a key intermediate in the synthesis of bioactive molecules. The compound's unique fluorinated pyridine structure makes it a valuable building block in medicinal chemistry, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its role in the synthesis of novel fungicides and potential therapeutic agents, leveraging its reactivity and stability under various conditions.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and optimization strategies for this compound, emphasizing its utility in cross-coupling reactions. The researchers demonstrated that the bromomethyl and difluoromethyl groups facilitate efficient functionalization, enabling the creation of diverse derivatives with enhanced biological activity. Computational modeling further supported the compound's potential as a scaffold for designing inhibitors targeting specific enzymes in pathogenic fungi.
In agrochemical research, Methyl 4-(bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate has been investigated for its efficacy in crop protection. Field trials conducted by a leading agrochemical company in 2022 revealed that derivatives of this compound exhibit strong fungicidal activity against Botrytis cinerea and Fusarium species, with minimal environmental impact. The trifluoromethoxy group was identified as critical for bioavailability and persistence, underscoring the compound's versatility in formulation development.
Ongoing research also explores its pharmaceutical applications. A preclinical study (2024) reported promising results in using derivatives of this compound as anti-inflammatory agents, with mechanisms involving modulation of NF-κB signaling. The difluoromethyl moiety was found to enhance metabolic stability, addressing a common challenge in drug design. These findings position the compound as a candidate for further optimization in drug discovery pipelines.
In conclusion, Methyl 4-(bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate (CAS: 1805228-87-8) represents a multifaceted tool in chemical biology, bridging agrochemical and pharmaceutical innovation. Future research directions include expanding its derivative library and elucidating structure-activity relationships to unlock new therapeutic and agricultural applications.
1805228-87-8 (Methyl 4-(bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)